Cas no 2411184-29-5 (2-Chloro-N-[[1-[(3R,4S)-4-methoxyoxolan-3-yl]triazol-4-yl]methyl]propanamide)

• Product Name: 2-Chloro-N-[[1-[(3R,4S)-4-methoxyoxolan-3-yl]triazol-4-yl]methyl]propanamide
• CAS No: 2411184-29-5
• MF: C₁₁H₁₇ClN₄O₃
• MW: 288.730681180954
• CID: 5355970
• Update Time: 2025-10-31

2-Chloro-N-[[1-[(3R,4S)-4-methoxyoxolan-3-yl]triazol-4-yl]methyl]propanamide Chemical and Physical Properties

Names and Identifiers

• Z3775035854
• 2-Chloro-N-[[1-[(3R,4S)-4-methoxyoxolan-3-yl]triazol-4-yl]methyl]propanamide
• rac-2-chloro-N-({1-[(3R,4S)-4-methoxyoxolan-3-yl]-1H-1,2,3-triazol-4-yl}methyl)propanamide

• Inchi： 1S/C11H17ClN4O3/c1-7(12)11(17)13-3-8-4-16(15-14-8)9-5-19-6-10(9)18-2/h4,7,9-10H,3,5-6H2,1-2H3,(H,13,17)/t7?,9-,10-/m1/s1
• InChI Key： ADXJXVUIEYMXBG-RWBYNWAKSA-N
• SMILES： ClC(C)C(NCC1=CN([C@@H]2COC[C@H]2OC)N=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 320
• XLogP3: -0.6
• Topological Polar Surface Area: 78.3

Additional information on 2-Chloro-N-[[1-[(3R,4S)-4-methoxyoxolan-3-yl]triazol-4-yl]methyl]propanamide

Introduction to 2-Chloro-N-[[1-[(3R,4S)-4-methoxyoxolan-3-yl]triazol-4-yl]methyl]propanamide (CAS No. 2411184-29-5)

The compound 2-Chloro-N-[[1-[(3R,4S)-4-methoxyoxolan-3-yl]triazol-4-yl]methyl]propanamide, identified by the CAS registry number 2411184-29, is a highly specialized organic molecule with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a triazole ring, a methoxy group, and a chlorinated propanamide moiety. The stereochemistry at the (3R,4S) configuration of the oxolane ring adds to its uniqueness and potential for specific interactions in biological systems.

Recent studies have highlighted the importance of triazole-containing compounds in medicinal chemistry due to their ability to act as bioisosteres and their potential for hydrogen bonding. The presence of the methoxy group in this compound further enhances its solubility and stability, making it a promising candidate for drug delivery systems. Researchers have explored the synthesis of this compound through various routes, including nucleophilic substitution and cyclization reactions, with a focus on optimizing yield and stereochemical control.

In terms of pharmacological activity, 2-Chloro-N... has shown potential as an inhibitor of certain enzymes and receptors, which could lead to its application in treating various diseases. For instance, recent research has indicated that this compound may exhibit anti-inflammatory properties by modulating key signaling pathways. Additionally, its ability to cross the blood-brain barrier has made it a subject of interest in neuropharmacology.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure the correct stereochemistry and functional group retention. The use of chiral auxiliaries and asymmetric catalysis has been pivotal in achieving the desired (3R,4S) configuration of the oxolane ring. Furthermore, the introduction of the chlorinated propanamide group has been optimized to minimize side reactions and maximize product purity.

In terms of applications, this compound serves as a valuable intermediate in the synthesis of more complex molecules with therapeutic potential. Its versatility allows for further functionalization at various positions on the triazole ring, enabling researchers to explore a wide range of biological activities. The compound's stability under physiological conditions also makes it suitable for in vivo studies.

Recent advancements in computational chemistry have provided deeper insights into the molecular interactions of this compound with biological targets. Molecular docking studies have revealed that the triazole ring plays a critical role in binding to protein pockets, while the methoxy group contributes to hydrophilic interactions. These findings have guided further modifications to enhance selectivity and potency.

In conclusion, 2-Chloro-N... is a multifaceted compound with significant potential in drug discovery and development. Its unique structure, combined with recent research findings, underscores its importance as a tool for advancing our understanding of molecular interactions and therapeutic interventions.